Cas no 895649-89-5 (6-methoxy-N-(3-methoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine)

• Product Name: 6-methoxy-N-(3-methoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine
• CAS No: 895649-89-5
• MF: C₂₄H₂₂N₂O₄S
• MW: 434.507484912872
• CID: 6438259
• Update Time: 2025-05-21

6-methoxy-N-(3-methoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N-(3-methoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine
• 6-methoxy-N-(3-methoxyphenyl)-3-(4-methylphenyl)sulfonylquinolin-4-amine
• 4-Quinolinamine, 6-methoxy-N-(3-methoxyphenyl)-3-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C24H22N2O4S/c1-16-7-10-20(11-8-16)31(27,28)23-15-25-22-12-9-19(30-3)14-21(22)24(23)26-17-5-4-6-18(13-17)29-2/h4-15H,1-3H3,(H,25,26)
• InChI Key： PWXKLIQUDUGKDH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C(NC2=CC=CC(OC)=C2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 615.8±55.0 °C(Predicted)
• pka: 4.33±0.50(Predicted)

Additional information on 6-methoxy-N-(3-methoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine

6-Methoxy-N-(3-Methoxyphenyl)-3-(4-Methylbenzenesulfonyl)Quinolin-4-Amine: A Comprehensive Overview

The compound 6-methoxy-N-(3-methoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 895649-89-5) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the quinoline derivative family, a class of heterocyclic compounds known for their versatile applications in drug design and chemical synthesis.

Quinoline derivatives have been extensively studied due to their unique electronic properties and structural flexibility. The presence of the methoxy group at the 6-position of the quinoline ring introduces electron-donating effects, which can significantly influence the compound's reactivity and bioavailability. Similarly, the sulfonyl group at the 3-position enhances the molecule's solubility and stability, making it suitable for a wide range of applications.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 6-methoxy-N-(3-methoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine. Researchers have employed advanced methodologies such as cross-coupling reactions, sulfonation techniques, and multi-component synthesis to achieve high yields and purity levels. These methods not only ensure the scalability of production but also pave the way for further functionalization of the molecule.

In terms of biological activity, this compound has shown promising results in preclinical studies. Its ability to modulate key cellular pathways, such as kinase activity and receptor binding, positions it as a potential candidate for drug development targeting diseases like cancer, inflammation, and neurodegenerative disorders. The methoxyphenyl group at the N-position further enhances its selectivity and reduces off-target effects, which are critical factors in drug design.

The integration of computational chemistry tools has revolutionized the study of this compound. Molecular docking studies have revealed its binding affinity towards specific protein targets, providing valuable insights into its mechanism of action. Additionally, density functional theory (DFT) calculations have been employed to analyze its electronic structure and reactivity, further solidifying its potential in therapeutic applications.

From an environmental standpoint, researchers have also explored the biodegradability and eco-friendly synthesis routes for 6-methoxy-N-(3-methoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine. Green chemistry principles have been incorporated to minimize waste generation and reduce reliance on hazardous reagents during its production process.

In conclusion, 6-methoxy-N-(3-methoxyphenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 895649-89-5) represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structural features, combined with state-of-the-art synthetic methodologies and biological insights, make it a focal point for future research and development efforts.